methyl 5-{[2-(4-fluorophenyl)morpholin-4-yl]carbonyl}-1-isopropyl-4-oxo-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 5-[2-(4-fluorophenyl)morpholine-4-carbonyl]-4-oxo-1-propan-2-ylpyridine-3-carboxylate
• InChI: InChI=1S/C21H23FN2O5/c1-13(2)24-10-16(19(25)17(11-24)21(27)28-3)20(26)23-8-9-29-18(12-23)14-4-6-15(22)7-5-14/h4-7,10-11,13,18H,8-9,12H2,1-3H3
• InChI Key: GFOMAJNXVPGWTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=O)C(=C1)C(=O)OC)C(=O)N2CCOC(C2)C3=CC=C(C=C3)F
• Molecular Formula: C21H23FN2O5
• Molecular Weight: 402.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a morpholine ring, a carbonyl group, an isopropyl group, a dihydropyridine ring, and a carboxylate ester.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The fluorophenyl group, morpholine ring, and dihydropyridine ring would all contribute to the three-dimensional structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it would interact with biological targets in the body. Unfortunately, without more information, it’s impossible to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses. This could include in vitro and in vivo studies to evaluate its biological activity.